Cas no 2680598-49-4 (tert-butyl 3-hydroxy-3-2-methoxy-2-oxo-1-(2,2,2-trifluoroacetamido)ethylazetidine-1-carboxylate)

Technical Introduction: Tert-butyl 3-hydroxy-3-[2-methoxy-2-oxo-1-(2,2,2-trifluoroacetamido)ethyl]azetidine-1-carboxylate is a specialized heterocyclic compound featuring an azetidine core functionalized with hydroxyl, ester, and trifluoroacetamido groups. The tert-butyloxycarbonyl (Boc) protecting group enhances stability, facilitating handling and storage. This intermediate is valuable in synthetic organic chemistry, particularly for constructing complex molecules in pharmaceutical and agrochemical research. The presence of both hydroxyl and trifluoroacetamido moieties offers versatile reactivity for further derivatization, while the methoxy ester provides a handle for selective transformations. Its well-defined stereochemistry and functional group compatibility make it a practical building block for targeted synthesis.
tert-butyl 3-hydroxy-3-2-methoxy-2-oxo-1-(2,2,2-trifluoroacetamido)ethylazetidine-1-carboxylate structure
2680598-49-4 structure
Product Name:tert-butyl 3-hydroxy-3-2-methoxy-2-oxo-1-(2,2,2-trifluoroacetamido)ethylazetidine-1-carboxylate
CAS No:2680598-49-4
MF:C13H19F3N2O6
MW:356.294974565506
CID:5620541
PubChem ID:165925259
Update Time:2025-11-07

tert-butyl 3-hydroxy-3-2-methoxy-2-oxo-1-(2,2,2-trifluoroacetamido)ethylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 3-hydroxy-3-[2-methoxy-2-oxo-1-(2,2,2-trifluoroacetamido)ethyl]azetidine-1-carboxylate
    • EN300-28308862
    • 2680598-49-4
    • tert-butyl 3-hydroxy-3-2-methoxy-2-oxo-1-(2,2,2-trifluoroacetamido)ethylazetidine-1-carboxylate
    • Inchi: 1S/C13H19F3N2O6/c1-11(2,3)24-10(21)18-5-12(22,6-18)7(8(19)23-4)17-9(20)13(14,15)16/h7,22H,5-6H2,1-4H3,(H,17,20)
    • InChI Key: GQAVRCLSXAYXTI-UHFFFAOYSA-N
    • SMILES: FC(C(NC(C(=O)OC)C1(CN(C(=O)OC(C)(C)C)C1)O)=O)(F)F

Computed Properties

  • Exact Mass: 356.11952082g/mol
  • Monoisotopic Mass: 356.11952082g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 523
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 105Ų

tert-butyl 3-hydroxy-3-2-methoxy-2-oxo-1-(2,2,2-trifluoroacetamido)ethylazetidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28308862-1g
tert-butyl 3-hydroxy-3-[2-methoxy-2-oxo-1-(2,2,2-trifluoroacetamido)ethyl]azetidine-1-carboxylate
2680598-49-4
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Enamine
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tert-butyl 3-hydroxy-3-[2-methoxy-2-oxo-1-(2,2,2-trifluoroacetamido)ethyl]azetidine-1-carboxylate
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tert-butyl 3-hydroxy-3-2-methoxy-2-oxo-1-(2,2,2-trifluoroacetamido)ethylazetidine-1-carboxylate Related Literature

Additional information on tert-butyl 3-hydroxy-3-2-methoxy-2-oxo-1-(2,2,2-trifluoroacetamido)ethylazetidine-1-carboxylate

Comprehensive Analysis of tert-butyl 3-hydroxy-3-[2-methoxy-2-oxo-1-(2,2,2-trifluoroacetamido)ethyl]azetidine-1-carboxylate (CAS No. 2680598-49-4)

The compound tert-butyl 3-hydroxy-3-[2-methoxy-2-oxo-1-(2,2,2-trifluoroacetamido)ethyl]azetidine-1-carboxylate (CAS No. 2680598-49-4) is a highly specialized intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries. Its unique structure, featuring a azetidine ring and trifluoroacetamido moiety, makes it a valuable building block for designing novel bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, especially in the development of protease inhibitors and kinase modulators.

One of the key features of tert-butyl 3-hydroxy-3-[2-methoxy-2-oxo-1-(2,2,2-trifluoroacetamido)ethyl]azetidine-1-carboxylate is its versatility in synthetic chemistry. The tert-butyl group provides excellent protection for the carboxylate functionality, while the hydroxy and methoxy groups offer multiple sites for further functionalization. This characteristic has made it a popular choice for medicinal chemists working on structure-activity relationship (SAR) studies. Recent publications have highlighted its use in creating novel heterocyclic compounds with improved pharmacokinetic properties.

The growing interest in fluorinated compounds in pharmaceutical research has significantly increased the demand for intermediates like CAS No. 2680598-49-4. The trifluoroacetamido group in particular has attracted attention due to its ability to enhance metabolic stability and membrane permeability of drug candidates. Many researchers are investigating how this compound can be incorporated into larger molecular frameworks to create more effective therapeutics for challenging disease targets.

From a synthetic perspective, the azetidine ring system present in this compound represents an important structural motif in modern medicinal chemistry. Compared to more common heterocycles like piperidine or pyrrolidine, azetidine-containing compounds often demonstrate unique biological activities and improved physicochemical properties. This has led to increased searches for "azetidine synthesis" and "azetidine building blocks" in scientific databases, reflecting the compound's relevance in current research trends.

The stability and storage conditions of tert-butyl 3-hydroxy-3-[2-methoxy-2-oxo-1-(2,2,2-trifluoroacetamido)ethyl]azetidine-1-carboxylate are frequently discussed topics among synthetic chemists. Proper handling typically requires anhydrous conditions and protection from light, as the compound contains multiple functional groups sensitive to hydrolysis and photodegradation. These considerations are particularly important for researchers looking to scale up synthetic processes involving this intermediate.

Analytical characterization of CAS No. 2680598-49-4 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The compound's structural complexity makes comprehensive characterization essential for quality control in pharmaceutical applications. Recent advancements in analytical methods have improved the detection and quantification of potential impurities in batches of this material, addressing one of the key concerns in its industrial application.

Environmental considerations in the use of fluorinated compounds have become increasingly important, and this applies to intermediates like tert-butyl 3-hydroxy-3-[2-methoxy-2-oxo-1-(2,2,2-trifluoroacetamido)ethyl]azetidine-1-carboxylate. Researchers are actively investigating greener synthetic routes and more sustainable purification methods for such compounds. These efforts align with the pharmaceutical industry's growing commitment to green chemistry principles and reduced environmental impact.

The potential therapeutic applications of derivatives stemming from CAS No. 2680598-49-4 are vast. Current research explores its use in developing treatments for neurological disorders, inflammatory conditions, and certain types of infections. The compound's ability to serve as a precursor for chiral building blocks is particularly valuable in creating enantiomerically pure pharmaceuticals, a major focus area in modern drug development.

Supply chain considerations for tert-butyl 3-hydroxy-3-[2-methoxy-2-oxo-1-(2,2,2-trifluoroacetamido)ethyl]azetidine-1-carboxylate have gained attention in recent years. As demand for specialized intermediates grows, manufacturers are optimizing production processes to ensure consistent quality and availability. This includes developing more efficient synthetic routes and implementing rigorous quality control measures throughout the manufacturing process.

In conclusion, tert-butyl 3-hydroxy-3-[2-methoxy-2-oxo-1-(2,2,2-trifluoroacetamido)ethyl]azetidine-1-carboxylate (CAS No. 2680598-49-4) represents an important tool in contemporary medicinal chemistry. Its structural features and synthetic versatility make it valuable for researchers working on cutting-edge pharmaceutical development. As the field continues to evolve, this compound is likely to play an increasingly significant role in the discovery of new therapeutic agents.

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